Revatropate (Revefenacin): A Comprehensive Technical Guide on its Muscarinic Receptor Mechanism of Action
Revatropate (Revefenacin): A Comprehensive Technical Guide on its Muscarinic Receptor Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Note: Initial searches for "Revatropate" did not yield specific results. The following guide is based on "Revefenacin," a long-acting muscarinic antagonist with a well-documented mechanism of action, which is likely the intended compound of interest.
Executive Summary
Revefenacin is a potent and selective long-acting muscarinic antagonist (LAMA) developed for the maintenance treatment of chronic obstructive pulmonary disease (COPD).[1][2][3] Administered via nebulization, it provides once-daily bronchodilation by competitively and reversibly inhibiting acetylcholine-mediated bronchoconstriction.[2][4] This document provides an in-depth technical overview of revefenacin's mechanism of action at the muscarinic receptor level, supported by quantitative binding and functional data, detailed experimental protocols, and visual representations of its pharmacological activity.
Mechanism of Action at Muscarinic Receptors
Acetylcholine is a key neurotransmitter in the parasympathetic nervous system, and its binding to muscarinic receptors on airway smooth muscle and submucosal glands is a primary driver of bronchoconstriction and mucus secretion in COPD. Revefenacin exerts its therapeutic effect by acting as a competitive antagonist at these muscarinic receptors, particularly the M3 subtype, which is predominantly responsible for smooth muscle contraction in the bronchioles.
Revefenacin demonstrates high affinity for all five human muscarinic receptor subtypes (M1-M5). Its long duration of action is, in part, attributed to its slow dissociation from the M3 receptor. Notably, revefenacin exhibits kinetic selectivity for the M3 receptor over the M2 receptor, as evidenced by a significantly slower dissociation rate from hM3 compared to hM2. This kinetic selectivity is advantageous, as the M2 receptor is involved in feedback inhibition of acetylcholine release, and prolonged blockade of M2 could potentially counteract the desired bronchodilatory effect.
By competitively blocking the binding of acetylcholine to M3 receptors on airway smooth muscle, revefenacin inhibits the downstream signaling cascade that leads to cellular calcium mobilization and subsequent muscle contraction. This results in a potent and sustained bronchodilator response, leading to improved lung function in patients with COPD.
Quantitative Data: Binding Affinities and Dissociation Kinetics
The following table summarizes the binding affinities and dissociation half-life of revefenacin for the human muscarinic receptor subtypes.
| Receptor Subtype | Binding Affinity (pKi) | Dissociation Half-Life (t½) at 37°C |
| hM1 | 9.4 - 10.9 (apparent) | 6.9 minutes |
| hM2 | 9.5 | 6.9 minutes |
| hM3 | 9.7 | 82 minutes |
| hM4 | 8.2 - 9.8 | Not Reported |
| hM5 | 8.2 - 9.8 | Not Reported |
Signaling Pathways and Experimental Workflows
Signaling Pathway of M3 Receptor-Mediated Bronchoconstriction and Revefenacin's Action
Caption: M3 receptor signaling cascade leading to bronchoconstriction and its inhibition by revefenacin.
Experimental Workflow: Competitive Radioligand Binding Assay
Caption: Workflow for determining revefenacin's binding affinity using a competitive radioligand binding assay.
Experimental Workflow: Calcium Mobilization Functional Assay
Caption: Workflow for assessing revefenacin's functional antagonism through a calcium mobilization assay.
Detailed Experimental Protocols
Radioligand Binding Assays
These assays are performed to determine the binding affinity (Ki) of revefenacin for each of the five human muscarinic receptor subtypes (M1-M5).
-
Receptor Source: Membranes are prepared from Chinese Hamster Ovary (CHO) cells or other suitable cell lines stably expressing the recombinant human M1, M2, M3, M4, or M5 receptor subtype.
-
Radioligand: A non-selective muscarinic antagonist radioligand, such as [³H]-N-methylscopolamine ([³H]-NMS), is used at a concentration near its dissociation constant (Kd).
-
Competitive Binding: The assay is conducted by incubating the cell membranes with the radioligand in the presence of increasing concentrations of unlabeled revefenacin.
-
Incubation: The mixture is incubated at a controlled temperature (e.g., 37°C) for a duration sufficient to reach binding equilibrium.
-
Separation: Bound and free radioligand are separated by rapid vacuum filtration through glass fiber filters. The filters are then washed with ice-cold buffer to remove non-specifically bound radioligand.
-
Quantification: The amount of radioactivity trapped on the filters, representing the bound radioligand, is quantified using liquid scintillation counting.
-
Data Analysis: The data are analyzed using non-linear regression to fit a one-site or two-site competition model. The IC₅₀ (the concentration of revefenacin that inhibits 50% of the specific binding of the radioligand) is determined and then converted to the Ki value using the Cheng-Prusoff equation.
In Vitro Functional Assays
This assay measures the ability of revefenacin to functionally antagonize agonist-induced activation of the M3 receptor, which is coupled to the Gq protein and subsequent intracellular calcium release.
-
Cell Culture: CHO cells expressing the human M3 receptor are cultured in appropriate media.
-
Dye Loading: The cells are loaded with a calcium-sensitive fluorescent indicator dye (e.g., Fluo-4 AM).
-
Assay Procedure: The dye-loaded cells are pre-incubated with varying concentrations of revefenacin or vehicle control. Subsequently, a fixed concentration of a muscarinic agonist (e.g., acetylcholine or carbachol) is added to stimulate the M3 receptors.
-
Signal Detection: Changes in intracellular calcium concentration are measured in real-time by monitoring the fluorescence intensity using a fluorometric imaging plate reader (FLIPR) or a similar instrument.
-
Data Analysis: The antagonist effect of revefenacin is quantified by determining its IC₅₀ value, which is the concentration required to inhibit 50% of the agonist-induced calcium response.
These experiments assess the functional antagonism of revefenacin in a more physiologically relevant system.
-
Tissue Preparation: Tracheal or bronchial smooth muscle strips are isolated from laboratory animals (e.g., rats, guinea pigs) or from human donor tissue. The tissues are mounted in organ baths containing a physiological salt solution, maintained at 37°C, and gassed with 95% O₂ / 5% CO₂.
-
Isometric Tension Recording: The tissues are connected to isometric force transducers to record changes in muscle tension (contraction and relaxation).
-
Experimental Protocol: A cumulative concentration-response curve to a contractile agonist (e.g., acetylcholine or methacholine) is generated in the absence and presence of increasing concentrations of revefenacin.
-
Data Analysis: The antagonistic potency of revefenacin is determined by calculating the pA₂ value from a Schild plot analysis. The reversibility of the antagonism can be assessed by washout experiments, measuring the time required for the tissue to recover its responsiveness to the agonist after removal of revefenacin.
Conclusion
Revefenacin is a high-affinity, competitive muscarinic antagonist with kinetic selectivity for the M3 receptor subtype over the M2 subtype. Its mechanism of action involves the direct blockade of acetylcholine-induced, M3 receptor-mediated bronchoconstriction in the airways. This pharmacological profile translates into a potent and long-acting bronchodilator effect, making revefenacin an effective once-daily nebulized therapy for the management of COPD. The experimental protocols detailed herein provide a framework for the preclinical characterization of muscarinic receptor antagonists.
References
- 1. go.drugbank.com [go.drugbank.com]
- 2. Revefenacin for the treatment of chronic obstructive pulmonary disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Yupelri (revefenacin) for Chronic Obstructive Pulmonary Disease, US [clinicaltrialsarena.com]
- 4. What is the mechanism of Revefenacin? [synapse.patsnap.com]
